Cas no 2229561-92-4 (1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229561-92-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6508853
• PubChem ID: 165714334
• Update Time: 2025-08-04

1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine
• 2229561-92-4
• 1-[1-(2-methoxypyridin-4-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1732708

• Inchi： 1S/C12H16N2O/c1-15-10-8-9(2-7-14-10)11(3-4-11)12(13)5-6-12/h2,7-8H,3-6,13H2,1H3
• InChI Key： WTOXFRRMFFQRHO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine

1-1-(2-Methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 2229561-92-4, known as 1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound is a derivative of cyclopropane, a three-membered ring system that is highly strained and reactive, making it a valuable component in drug design and synthesis.

Cyclopropane rings are known for their ability to induce steric strain, which can enhance the reactivity of adjacent functional groups. In the case of 1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine, the presence of a cyclopropane ring attached to a pyridine moiety introduces interesting electronic and steric effects. The pyridine ring, substituted with a methoxy group at the 2-position, contributes to the compound's aromaticity and potential hydrogen bonding capabilities, which are crucial for its interactions with biological targets.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential as a lead molecule in drug discovery. Researchers have employed various methodologies to construct the cyclopropane core, including transition-metal-catalyzed cycloadditions and photochemical reactions. These approaches have not only improved the efficiency of synthesis but also opened new avenues for functionalizing the molecule with additional bioactive groups.

The biological activity of 1-1-(2-methoxypyridin-4-yl)cyclopropylcyclopropan-1-amine has been explored in several in vitro assays. Preliminary results suggest that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The methoxy group on the pyridine ring appears to play a critical role in modulating these activities by enhancing solubility and receptor binding affinity.

Moreover, computational studies using molecular docking techniques have provided insights into the compound's binding modes with target proteins. These studies reveal that the cyclopropane ring can adopt conformations that allow for optimal interactions with key residues in the active site, potentially leading to enhanced potency.

Despite these promising findings, further research is required to fully elucidate the pharmacokinetic properties and safety profile of 1-1-(2-methoxypyridin-4-yld)cyclopropylcyclopropan-l-amino. Ongoing investigations are focused on optimizing its bioavailability through structural modifications while maintaining its biological activity.

In conclusion, CAS No. 2229561-92-lamine represents a fascinating example of how strained ring systems can be leveraged to design novel bioactive molecules. With continued advancements in synthetic chemistry and biological testing, this compound holds great potential for contributing to the development of innovative therapeutic agents.